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Thioquinapiperifil discovery and synthesis

Author: Smolecule Technical Support Team. Date: February 2026

Compound Focus: Thioquinapiperifil

CAS No.: 220060-39-9

Cat. No.: S545254

Discovery and Structural Identification

Thioquinapiperifil was first identified as an illegal adulterant in dietary supplements marketed for sexual

enhancement. Its discovery is summarized in the table below.

Aspect Description

Discovery Found in dietary supplements without declaration, alongside another PDE-5 inhibitor,

Context thiodenafil (thiosildenafil) [1].

Reported Originally synthesized and reported as KF31327 by Kyowa Hakko Kogyo Co., Ltd. [2]

Name [1].

IUPAC Name 3-ethyl-1,3-dihydro-8-[[[2-[4-(hydroxymethyl)-1-piperidinyl]phenyllmethyllamino]-2H-
imidazo[4,5-g]quinazoline-2-thione [1].

Molecular C24H2s8N6OS [1].

Formula

Molecular 448 g/mol [1].

Weight

Structural Imidazoquinazoline derivative. It represents a distinct chemical class from the more

Class common sildenafil, tadalafil, and vardenafil analogs [2] [1].
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Analytical Characterization and Workflow

The identification of Thioquinapiperifil in a complex matrix like a dietary supplement involved a multi-

technique analytical approach. The general workflow and key parameters are outlined below.

MW = 448
ormula: C24H28NeOS

Hypothesis Generation

Structural Confirmation

StructID

Click to download full resolution via product page

Figure 1: Analytical workflow for identifying Thioquinapiperifil, from sample preparation to structural

confirmation.

Key Analytical Parameters

Parameter Specification | Observation

Sample Prep Dietary supplement tablet extracted and purified for analysis [1].
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Parameter Specification | Observation

LC-MS Finding Two major compounds detected: Thioquinapiperifil and Thiodenafil [1].
Accurate Mass Used to determine elemental composition: C24H2sNeO1S1 [1].

Quantitative Thioquinapiperifil content: 13-15 mgl/tablet; Thiodenafil content: ~0.4 mgltablet
Result [1].

Research Significance and Context

The discovery of Thioquinapiperifil is significant for several reasons:

¢ A New Class of Adulterant: Before its discovery, most illegal PDE-5 inhibitors found in supplements
were analogs of sildenafil, tadalafil, or vardenafil [2]. Thioquinapiperifil's imidazoquinazoline
structure signaled a shift by manufacturers to circumvent detection by using entirely different
chemical scaffolds [1].

¢ Public Health Risk: The potency, toxicity, and side effects of such unapproved analogues are often
unstudied. Their presence in products marketed as "natural” or "herbal" poses a significant health risk
to consumers [2].

¢ Analytical Challenge: Its discovery highlights the continuous challenge for regulatory scientists and
the need for advanced analytical techniques like LC-MS and NMR to identify novel, unapproved drug
analogs [3].

Suggestions for Further Research

The search results provide a foundational identification report but lack details on full synthesis, biological

activity, and comprehensive spectral data. To acquire more in-depth technical information, you could:

e Locate the Original Patent: Since Thioquinapiperifil was a known compound (KF31327) from
Kyowa Hakko Kogyo, searching for the original patent filed by this company would be the most
direct route to find its detailed synthesis protocol.

e Consult Specialized Databases: Use scientific databases like SciFinder or Reaxys with the
compound name "KF31327" or its molecular formula for more comprehensive literature and patent
information.

¢ Review Broader Analytical Methods: For general protocols on detecting such adulterants, recent
reviews on analyzing PDE-5 inhibitors in supplements describe advanced techniques like UHPLC-
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Q/TOF-MS and efficient sample cleanup methods [4] [5].

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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